Cas no 495417-33-9 ((3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol)

(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol structure
495417-33-9 structure
Product Name:(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
CAS No:495417-33-9
MF:C11H10ClNO2
MW:223.655601978302
CID:1084767
PubChem ID:11806309
Update Time:2025-04-20

(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
    • [3-(2-Chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol
    • DTXSID301240915
    • 3-(2-Chlorophenyl)-5-methyl-4-isoxazolemethanol
    • 495417-33-9
    • Inchi: 1S/C11H10ClNO2/c1-7-9(6-14)11(13-15-7)8-4-2-3-5-10(8)12/h2-5,14H,6H2,1H3
    • InChI Key: PLNYBWKSBUSSHC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C(CO)=C(C)ON=1

Computed Properties

  • Exact Mass: 223.0401
  • Monoisotopic Mass: 223.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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